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Compound of Interest

Compound Name: 2-Ethoxycyclohex-2-en-1-one

Cat. No.: B1360216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety, handling, and disposal information for 2-
Ethoxycyclohex-2-en-1-one. The following procedural guidance is designed to answer

specific operational questions, ensuring the safe and effective use of this compound in a

laboratory setting.

I. Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicological data for 2-Ethoxycyclohex-2-en-1-one is limited, its structural

similarity to other cyclic enones suggests that it should be handled with care. Cyclic enones

can be irritants and are often flammable. Therefore, a comprehensive approach to personal

protection is mandatory.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Glasses

Must be chemical-resistant and

provide protection against

splashes.

Face Shield
Recommended when there is

a significant risk of splashing.

Skin and Body Protection Laboratory Coat
Standard lab coat to protect

clothing.

Chemical-Resistant Apron

Recommended for larger

quantities or when splashing is

likely.

Protective Clothing
Wear appropriate clothing to

prevent skin exposure.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

generally recommended.

Always check the glove

manufacturer's resistance data

for the specific chemical or a

similar class of compounds.

Respiratory Protection
Fume Hood or Ventilated

Enclosure

All handling of 2-

Ethoxycyclohex-2-en-1-one

should be conducted in a well-

ventilated area, preferably a

certified chemical fume hood,

to minimize inhalation

exposure.

II. Quantitative Data Summary
The following table summarizes available quantitative data for 2-Ethoxycyclohex-2-en-1-one
and a related compound, 3-Ethoxy-2-cyclohexen-1-one, for comparison.
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Property
2-Ethoxycyclohex-2-en-1-
one

3-Ethoxy-2-cyclohexen-1-
one

Molecular Formula C₈H₁₂O₂ C₈H₁₂O₂

Molecular Weight 140.18 g/mol [1][2][3] 140.18 g/mol [4][5]

Density 1 g/cm³[3] 1.0400 g/mL[5]

Boiling Point 48 °C @ 0.1 Torr[3] Not Available

Flash Point 108.2 °C[3] 107 °C[5]

Refractive Index 1.467[3] Not Available

Note: Data for related compounds should be used for guidance only, as properties can vary.

III. Experimental Protocol: Safe Handling Procedure
This protocol outlines the essential steps for safely handling 2-Ethoxycyclohex-2-en-1-one in

a laboratory setting.

1. Preparation and Precautionary Measures:

Before starting any work, ensure you have read and understood the Safety Data Sheet
(SDS) for this compound or a closely related one.
Verify that the chemical fume hood is functioning correctly.
Assemble all necessary equipment and reagents within the fume hood to minimize
movement in and out of the containment area.
Ensure that an emergency eyewash station and safety shower are readily accessible.

2. Donning Personal Protective Equipment (PPE):

Put on a laboratory coat, followed by chemical-resistant gloves and safety goggles. A face
shield is recommended if there is a risk of splashing.

3. Handling the Chemical:

Conduct all transfers and manipulations of 2-Ethoxycyclohex-2-en-1-one inside a certified
chemical fume hood.
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Use appropriate tools (e.g., spatulas, pipettes) to handle the chemical, avoiding direct
contact.
Keep the container tightly closed when not in use to prevent the release of vapors.

4. Post-Handling Procedures:

After handling, decontaminate any surfaces that may have come into contact with the
chemical.
Remove gloves and wash hands thoroughly with soap and water.

IV. Operational and Disposal Plans
Storage:

Store 2-Ethoxycyclohex-2-en-1-one in a tightly sealed, properly labeled container.

Keep the container in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.[6]

If the compound is flammable, store it in a designated flammable liquids cabinet.

Spill Management:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for proper disposal.

For larger spills, evacuate the area and contact the appropriate emergency response team.

Disposal Plan:

2-Ethoxycyclohex-2-en-1-one and any materials contaminated with it should be treated as

hazardous waste.

Dispose of the waste in a designated, properly labeled container.

Consult with your institution's environmental health and safety (EHS) department or a

licensed hazardous waste disposal company for final disposal in accordance with local,
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state, and federal regulations. Do not pour down the drain.

V. Logical Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 2-
Ethoxycyclohex-2-en-1-one.
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Caption: Workflow for Safe Handling of 2-Ethoxycyclohex-2-en-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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